BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: (2-Formyl-pyridin-3-yl)-
carbamic acid tert-butyl ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(2-Formyl-pyridin-3-yl)-carbamic
Compound Name:
acid tert-butyl ester

Cat. No.: B054321

CAS Number: 116026-99-4

This technical guide provides comprehensive information on (2-Formyl-pyridin-3-yl)-carbamic
acid tert-butyl ester, a key building block in medicinal chemistry. It is intended for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

(2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester, also known as tert-butyl (2-
formylpyridin-3-yl)carbamate, is a solid organic compound.[1] Its properties are summarized in
the table below.
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Property Value Source(s)
CAS Number 116026-99-4 [1]

Molecular Formula C11H14N203 [1]

Molecular Weight 222.24 g/mol [1]

Melting Point 79.4-79.6 °C Matrix Scientific
Boiling Point 295.0+25.0 °C (Predicted) ChemicalBook
Appearance Solid [1]

Chloroform (Slightly), DMSO

Solubilit
Y (Slightly), Methanol (Slightly)

ChemicalBook

Synthesis

A common synthetic route to prepare (2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester

is outlined below. This protocol is based on a procedure described for a similar transformation.

Experimental Protocol: Synthesis of tert-Butyl (2-

formylpyridin-3-yl)carbamate

Materials:

e tert-Butyl (2-bromopyridin-3-yl)carbamate
e Anhydrous Tetrahydrofuran (THF)

o n-Butyllithium (n-BuLi) (2.5 M solution)

e N-Formylpiperidine

e 1.5 M HCI solution

e Solid Sodium Carbonate (Na2CO3)

o Ethyl Acetate (EA)
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e Anhydrous Sodium Sulfate (NazSOa)
 Silica Gel for column chromatography
e Petroleum Ether (PE)

Procedure:

e To a solution of tert-butyl (2-bromopyridin-3-yl)carbamate (10.7 mmol) in anhydrous THF (30
mL) at -78°C under a nitrogen atmosphere, add n-BuLi (2.5 M, 8.5 mL, 21.4 mmol).

« Stir the resulting mixture at -78°C for 1 hour.

e Add N-Formylpiperidine (1.3 mL, 11.8 mmol) with rapid stirring.

e Allow the mixture to stir at 0°C for 1 hour.

 Partition the reaction mixture with a 1.5 M HCI solution.

o Adjust the pH of the aqueous layer to 7 by the addition of solid Naz=COs.
o Extract the aqueous layer twice with ethyl acetate.

o Combine the organic layers, dry over anhydrous Na2SOa4, and concentrate under reduced
pressure.

» Purify the crude product by silica gel column chromatography using a mixture of petroleum
ether and ethyl acetate (3:1) as the eluent to yield the desired product as a white solid (65%
yield).

Applications in Drug Discovery

(2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester is a valuable intermediate in the
synthesis of kinase inhibitors, particularly for Interleukin-1 Receptor-Associated Kinase 4
(IRAK4) and Bruton's Tyrosine Kinase (BTK). These kinases are crucial components of
inflammatory and B-cell signaling pathways, respectively.

IRAK4 Signaling Pathway
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IRAK4 is a key protein kinase in the Toll-like receptor (TLR) and Interleukin-1 receptor (IL-1R)
signaling pathways, which are central to the innate immune response.[2][3][4] Dysregulation of
this pathway is implicated in various inflammatory and autoimmune diseases.[2][3] IRAK4
inhibitors are being investigated as potential therapeutics for conditions like rheumatoid arthritis
and certain types of lymphoma.[3]
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Caption: Simplified IRAK4 Signaling Pathway.
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BTK Signaling Pathway

Bruton's Tyrosine Kinase (BTK) is a non-receptor tyrosine kinase essential for B-cell receptor
(BCR) signaling.[5] This pathway is critical for B-cell development, differentiation, and survival.
[5] Inhibitors of BTK are effective in treating B-cell malignancies like chronic lymphocytic

leukemia and mantle cell lymphoma.[5]
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Caption: Simplified BTK Signaling Pathway.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b054321?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Information

(2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester should be handled with care in a
laboratory setting. Appropriate personal protective equipment, including gloves, lab coat, and
safety glasses, should be worn. For detailed safety information, refer to the material safety data
sheet (MSDS) provided by the supplier.

Conclusion

(2-Formyl-pyridin-3-yl)-carbamic acid tert-butyl ester is a versatile and valuable building
block for the synthesis of pharmacologically active compounds, particularly kinase inhibitors
targeting the IRAK4 and BTK signaling pathways. Its utility in constructing complex heterocyclic
scaffolds makes it a compound of significant interest to the drug discovery and development
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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